Cas no 129724-39-6 (Lapathinol)

Lapathinol structure
Lapathinol structure
Product Name:Lapathinol
CAS No:129724-39-6
MF:C17H16O6
MW:316.305991872025
CID:189763
Update Time:2024-03-01

Lapathinol Chemical and Physical Properties

Names and Identifiers

    • 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol,7,8-dihydro-4-methoxy-7-phenyl-, (7S,8R)-
    • 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol,7,8-dihydro-4-methoxy-7-phenyl-, (7S-trans)-
    • Lapathinol
    • 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol, 7,8-dihydro-4-methoxy-7-phenyl-, (7S,8R)-
    • 5-Hydroxy-8-methoxy-6,7-methylenedioxyisoflavan-4-ol
    • Inchi: 1S/C17H16O6/c1-20-16-14-11(13(19)15-17(16)23-8-22-15)12(18)10(7-21-14)9-5-3-2-4-6-9/h2-6,10,12,18-19H,7-8H2,1H3/t10-,12-/m1/s1
    • InChI Key: ZMBBHXKABSUVRA-ZYHUDNBSSA-N
    • SMILES: C1OC2=C(OC)C3OCOC=3C(O)=C2[C@H](O)[C@H]1C1=CC=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • XLogP3: 1.933
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